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Compound of Interest

Compound Name: 2,2'-Dithiodianiline

Cat. No.: B073020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2'-Dithiodianiline is an organosulfur compound featuring two aniline groups linked by a

disulfide bond. This unique structure imparts valuable redox-responsive properties, making it a

significant molecule in materials science and of growing interest in biomedical applications. Its

ability to undergo cleavage of the disulfide bond under reducing conditions, such as those

found within the intracellular environment, makes it a promising building block for smart

materials, including drug delivery systems. This guide provides a comprehensive overview of

the chemical structure, properties, synthesis, and potential applications of 2,2'-Dithiodianiline,

with a focus on its relevance to research and drug development.

Chemical Structure and Identification
The core structure of 2,2'-Dithiodianiline consists of two aminophenyl groups connected by a

disulfide bridge.

Molecular Structure:

To cite this document: BenchChem. [An In-depth Technical Guide to 2,2'-Dithiodianiline:
Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b073020?utm_src=pdf-interest
https://www.benchchem.com/product/b073020?utm_src=pdf-body
https://www.benchchem.com/product/b073020?utm_src=pdf-body
https://www.benchchem.com/product/b073020?utm_src=pdf-body
https://www.benchchem.com/product/b073020#2-2-dithiodianiline-chemical-structure-and-properties
https://www.benchchem.com/product/b073020#2-2-dithiodianiline-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b073020#2-2-dithiodianiline-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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